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Compound of Interest

Compound Name: JNJ-10258859

Cat. No.: B1672989 Get Quote

Technical Support Center: JNJ-10258859
This technical support center provides guidance on the stability, storage, and handling of JNJ-
10258859 for researchers, scientists, and drug development professionals. The information is

compiled from publicly available data and general laboratory best practices.

Physicochemical Properties
Property Value Source

Molecular Formula C₃₀H₂₄N₄O₃ PubChem[1]

Molecular Weight 488.5 g/mol PubChem[1]

IUPAC Name

(3R)-3-(2,3-dihydro-1-

benzofuran-5-yl)-2-[5-(4-

methoxyphenyl)pyrimidin-2-

yl]-3,4-dihydro-1H-pyrrolo[3,4-

b]quinolin-9-one

PubChem[1]

CAS Number 374927-03-4 PubChem[1]

Mechanism of Action

Potent and selective

phosphodiesterase type 5

(PDE5) inhibitor

Tebubio[2], Labshake[3]
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Stability and Storage Best Practices
Currently, detailed public data on the comprehensive stability of JNJ-10258859 under various

conditions (e.g., different solvents, light exposure, and a range of temperatures) is limited. The

following recommendations are based on information from a commercial supplier and general

best practices for handling research compounds.

Condition Recommendation Source

Storage Temperature -20°C Tebubio[2][4]

Shipping Shipped on a cool pack. Tebubio[2][4]

Long-term Storage

Store in a tightly sealed

container at the recommended

temperature.

General Best Practice

Solution Stability

Information not publicly

available. It is recommended to

prepare fresh solutions for

each experiment or conduct in-

house stability studies for

frozen aliquots.

General Best Practice

Light Sensitivity

Information not publicly

available. As a precaution,

protect from direct light.

General Best Practice

Troubleshooting Guide & FAQs
This section addresses potential issues that researchers may encounter during their

experiments with JNJ-10258859.

Q1: I received JNJ-10258859, and the cool pack was no longer cold. Is the compound still

viable?

A1: While the supplier ships JNJ-10258859 on a cool pack, the viability of the compound upon

arrival with a thawed pack is not definitively known from public data. For critical experiments, it
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is advisable to contact the supplier for guidance on temperature excursions. For non-critical

experiments, you may proceed but should be aware of the potential for reduced activity.

Q2: How should I prepare a stock solution of JNJ-10258859?

A2: Information on the solubility of JNJ-10258859 in various solvents is not readily available. It

is recommended to consult the supplier's technical data sheet if available. For novel

compounds, initial solubility tests in small quantities using common laboratory solvents such as

DMSO, ethanol, or DMF are advised.

Q3: Can I store JNJ-10258859 in solution? If so, for how long?

A3: There is no publicly available data on the stability of JNJ-10258859 in solution. The best

practice is to prepare fresh solutions for each experiment. If you need to store solutions, it is

recommended to aliquot the stock solution into single-use vials and store them at -20°C or

-80°C to minimize freeze-thaw cycles. A small-scale stability study should be performed by

testing an aged aliquot against a freshly prepared solution to determine the stability under your

specific storage conditions.

Q4: My experiment is not showing the expected results. Could the JNJ-10258859 have

degraded?

A4: Several factors could lead to unexpected results. First, verify the proper storage and

handling of the compound. Improper storage, such as repeated freeze-thaw cycles of solutions

or storage at room temperature, can lead to degradation. Second, confirm the concentration

and preparation of your working solutions. If you suspect compound degradation, it is

recommended to use a fresh vial of the compound or purchase a new batch.

Q5: How does JNJ-10258859 work?

A5: JNJ-10258859 is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5).[2][3]

PDE5 is an enzyme that breaks down cyclic guanosine monophosphate (cGMP). By inhibiting

PDE5, JNJ-10258859 increases the intracellular levels of cGMP, which then acts as a second

messenger in various signaling pathways.

Signaling Pathway
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JNJ-10258859 Mechanism of Action: Inhibition of the PDE5/cGMP Signaling Pathway

JNJ-10258859 exerts its effect by modulating the nitric oxide (NO)-cGMP signaling pathway. In

this pathway, NO activates soluble guanylate cyclase (sGC), which in turn catalyzes the

conversion of guanosine triphosphate (GTP) to cGMP. cGMP then activates protein kinase G

(PKG), leading to various downstream effects, including smooth muscle relaxation. PDE5 is the

enzyme responsible for the degradation of cGMP to the inactive GMP. By inhibiting PDE5, JNJ-
10258859 prevents the breakdown of cGMP, leading to its accumulation and enhanced PKG

signaling.
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Caption: Mechanism of JNJ-10258859 action via PDE5 inhibition.

Experimental Protocols
Detailed experimental protocols for the use of JNJ-10258859 are not widely available in the

public domain. Researchers should develop specific protocols based on their experimental

needs, taking into consideration the information provided in this guide. Key steps in a typical

experimental workflow would include:
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Caption: General experimental workflow for using JNJ-10258859.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [JNJ-10258859 stability and storage best practices].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672989#jnj-10258859-stability-and-storage-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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